Cas no 1626-09-1 (octane-2,7-dione)

• Product name: octane-2,7-dione
• CAS No: 1626-09-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 153032
• PubChem ID: 74196

octane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 2,7-Octanedione
• octane-2,7-dione
• 1.4-Diacetyl-butan
• 2,6-diketo-octane
• 2,7-octadione
• AC1L2LE7
• AC1Q5H77
• AG-K-84378
• AR-1D5257
• CTK0H6434
• NSC108364
• Octan-2,7-dion
• octane-2,8-dione
• AKOS025296048
• BS-49062
• SCHEMBL620309
• E85198
• DTXSID90870895
• Q26840833
• NSC-108364
• UNII-PSE2579CPJ
• 1626-09-1
• NSC 108364
• PSE2579CPJ
• DB-244707
• DTXCID10818577

• Inchi： InChI=1S/C8H14O2/c1-7(9)5-3-4-6-8(2)10/h3-6H2,1-2H3
• InChI Key： NZGDDIUIXYFYFO-UHFFFAOYSA-N
• SMILES： CC(=O)CCCCC(=O)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 6
• XLogP3: 0.3
• Topological Polar Surface Area: 34.1Ų
• Surface Charge: 0

Experimental Properties

• Density: 0.9438 (estimate)
• Melting Point: 44°C
• Boiling Point: 189.78°C (rough estimate)
• Refractive Index: 1.4559 (estimate)
• PSA: 34.14
• LogP: 1.72480